![molecular formula C24H23ClN2O2 B2886590 1-(3-(4-chlorophenoxy)propyl)-2-((p-tolyloxy)methyl)-1H-benzo[d]imidazole CAS No. 537009-21-5](/img/structure/B2886590.png)
1-(3-(4-chlorophenoxy)propyl)-2-((p-tolyloxy)methyl)-1H-benzo[d]imidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3-(4-chlorophenoxy)propyl)-2-((p-tolyloxy)methyl)-1H-benzo[d]imidazole is a chemical compound that belongs to the class of benzimidazole derivatives. It has been widely studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and cardiovascular diseases.
Scientific Research Applications
Neuropharmacology
This compound has shown promise in the field of neuropharmacology due to its structural similarity to known histamine H3 receptor inverse agonists . These agents can enhance the activity of histaminergic neurons in the brain, which may improve vigilance and cognitive functions. It could be a valuable drug candidate for wakefulness or memory deficits and other cognitive disorders.
Antifungal Applications
Benzimidazole derivatives are known for their antifungal properties. This compound, due to its structural characteristics, could be explored for its efficacy against fungal pathogens like Candida albicans, Cryptococcus neoformans, and Aspergillus fumigatus.
Antitumor Activity
The benzimidazole core is present in many compounds with antitumor activity. Research could be directed towards evaluating the efficacy of this compound in inhibiting the growth of various cancer cell lines, exploring mechanisms such as microtubule inhibition or DNA damage.
Antiviral Research
Given the urgent need for new antiviral agents, the compound’s potential antiviral activity could be another significant area of application. Its effectiveness against viruses needs to be assessed through in vitro and in vivo studies.
Material Science
Catalysis
The benzimidazole moiety can act as a ligand in catalytic complexes. This compound could be utilized to develop new catalysts for organic synthesis reactions, potentially improving efficiency and selectivity.
Analytical Chemistry
Therapeutic Agent Development
The structural similarity of this compound to other benzimidazole-based therapeutic agents suggests potential applications in drug development. It could be modified to enhance its pharmacokinetic properties or reduce toxicity for therapeutic use.
properties
IUPAC Name |
1-[3-(4-chlorophenoxy)propyl]-2-[(4-methylphenoxy)methyl]benzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H23ClN2O2/c1-18-7-11-21(12-8-18)29-17-24-26-22-5-2-3-6-23(22)27(24)15-4-16-28-20-13-9-19(25)10-14-20/h2-3,5-14H,4,15-17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXMHTBHBQFRJOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC2=NC3=CC=CC=C3N2CCCOC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H23ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-(4-chlorophenoxy)propyl)-2-((p-tolyloxy)methyl)-1H-benzo[d]imidazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.